Cas no 1031927-03-3 (Methyl 2-bromo-5-cyanobenzoate)

Methyl 2-bromo-5-cyanobenzoate structure
1031927-03-3 structure
Product Name:Methyl 2-bromo-5-cyanobenzoate
CAS No:1031927-03-3
MF:C9H6BrNO2
MW:240.053441524506
MDL:MFCD11035757
CID:97914
PubChem ID:26370474
Update Time:2024-11-04

Methyl 2-bromo-5-cyanobenzoate Chemical and Physical Properties

Names and Identifiers

    • Methyl 2-bromo-5-cyanobenzoate
    • Benzoic acid, 2-bromo-5-cyano-, methyl ester
    • AG-D-13558
    • ANW-57369
    • CTK4A1815
    • MolPort-009-197-905
    • OR12768
    • RP05830
    • 4-Bromo-3-(methoxycarbonyl)benzonitrile
    • 2-broMo-5-cyanobenzoic acid Methyl ester
    • SILKGSBMCDUFGF-UHFFFAOYSA-N
    • FCH1327349
    • VZ32531
    • 2-bromo-5-cyano-benzoic acid methyl ester
    • AX8158872
    • AB0039405
    • ST24030940
    • Y6864
    • Benzoicacid, 2-bromo-5-cyano-, methyl ester
    • AKOS016001480
    • J-521961
    • 1031927-03-3
    • SY036695
    • SCHEMBL14797327
    • CS-0041625
    • W-204489
    • PS-3609
    • DTXSID10650131
    • FT-0645700
    • MFCD11035757
    • Methyl2-bromo-5-cyanobenzoate
    • MDL： MFCD11035757
    • Inchi： 1S/C9H6BrNO2/c1-13-9(12)7-4-6(5-11)2-3-8(7)10/h2-4H,1H3
    • InChI Key： SILKGSBMCDUFGF-UHFFFAOYSA-N
    • SMILES： BrC1=CC=C(C#N)C=C1C(=O)OC

Computed Properties

  • Exact Mass: 238.95800
  • Monoisotopic Mass: 238.958
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 245
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 50.1

Experimental Properties

  • Color/Form: No date available
  • Density: 1.60±0.1 g/cm3 (20 ºC 760 Torr),
  • Melting Point: No date available
  • Boiling Point: No date available
  • Flash Point: No date available
  • Solubility: Very slightly soluble (0.24 g/l) (25 º C),
  • PSA: 50.09000
  • LogP: 2.10738
  • Vapor Pressure: No date available

Methyl 2-bromo-5-cyanobenzoate Security Information

Methyl 2-bromo-5-cyanobenzoate Customs Data

  • HS CODE：2926909090
  • Customs Data：

    China Customs Code:

    2926909090

    Overview:

    2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

Methyl 2-bromo-5-cyanobenzoate Pricemore >>

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